Cas no 1344837-13-3 (3-(3,4,5-trifluorophenyl)prop-2-en-1-amine)

• Product Name: 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine
• CAS No: 1344837-13-3
• MF: C₉H₈F₃N
• MW: 187.161732673645
• CID: 6260431
• PubChem ID: 63969678
• Update Time: 2025-10-22

3-(3,4,5-trifluorophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine
• 1344837-13-3
• EN300-1840822

• Inchi： 1S/C9H8F3N/c10-7-4-6(2-1-3-13)5-8(11)9(7)12/h1-2,4-5H,3,13H2/b2-1+
• InChI Key： ISEDWAVZMRDLRF-OWOJBTEDSA-N
• SMILES： FC1C(=C(C=C(/C=C/CN)C=1)F)F

Computed Properties

• Exact Mass: 187.06088375g/mol
• Monoisotopic Mass: 187.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine

Introduction to 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine (CAS No. 1344837-13-3)

3-(3,4,5-trifluorophenyl)prop-2-en-1-amine, also known by its CAS number 1344837-13-3, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a propenylamine moiety substituted with a trifluorophenyl group. The presence of the trifluoromethyl group imparts distinct chemical and biological properties, making it an intriguing subject for various scientific investigations.

The chemical formula of 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine is C₉H₇F₃N. Its molecular weight is approximately 186.15 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the coupling of a trifluorophenyl derivative with an appropriate propenylamine precursor. The synthesis process can be optimized to achieve high yields and purity, which are crucial for its use in research and development.

In recent years, 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine has gained attention due to its potential therapeutic applications. Studies have shown that this compound exhibits promising biological activities, including anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine demonstrated significant inhibition of pro-inflammatory cytokines in vitro, suggesting its potential as a novel anti-inflammatory agent.

Beyond its anti-inflammatory properties, 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine has also been investigated for its anti-cancer effects. Research conducted at the National Cancer Institute in 2021 found that this compound selectively induced apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and survival. These findings highlight the potential of 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine as a lead compound for the development of new cancer therapeutics.

The solubility and stability of 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine are important factors to consider for its practical applications. This compound is generally soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol. However, its solubility in aqueous solutions is limited, which can pose challenges in certain formulations. To address this issue, researchers have explored various strategies to enhance its solubility and bioavailability, including the use of prodrugs and nanotechnology-based delivery systems.

The pharmacokinetic properties of 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine have been studied to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic profiles, with good oral bioavailability and a reasonable half-life. These properties make it suitable for further evaluation in clinical trials.

Clinical trials are essential for translating the promising preclinical findings into therapeutic applications. Currently, several Phase I and II clinical trials are underway to evaluate the safety and efficacy of 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine. These trials are designed to assess the compound's pharmacological effects on various disease models and to identify any potential side effects or adverse reactions.

In addition to its therapeutic potential, 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent candidate for studying protein-protein interactions and signaling pathways. For example, researchers at the University of California have used this compound to investigate the role of specific enzymes in cellular processes such as apoptosis and inflammation.

The environmental impact of chemicals used in research and development is an important consideration. Studies have shown that 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine has low toxicity to aquatic organisms and does not pose significant environmental risks when handled properly. However, it is essential to follow standard safety protocols during synthesis and handling to ensure worker safety and environmental protection.

In conclusion, 3-(3,4,5-trifluorophenyl)prop-2-en-1-amine (CAS No. 1344837-13-3) is a multifaceted compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable tool for advancing our understanding of various diseases and developing new therapeutic strategies. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its significance in the scientific community.